Cas no 850080-13-6 (2,5-Pyrrolidinedione, 1-[(11-azido-1-oxoundecyl)oxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[(11-azido-1-oxoundecyl)oxy]-
• CAS No: 850080-13-6
• MF: C₁₅H₂₄N₄O₄
• MW: 324.375463485718
• CID: 4226973
• PubChem ID: 57642053
• Update Time: 2025-06-14

2,5-Pyrrolidinedione, 1-[(11-azido-1-oxoundecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(11-azido-1-oxoundecyl)oxy]-
• (2,5-Dioxopyrrolidin-1-yl) 11-azidoundecanoate
• BP-25468
• MFCD29041759
• 2,5-Dioxo-1-pyrrolidinyl 11-azidoundecanoate
• SCHEMBL13651620
• CS-0254627
• 11-Azidoundecanoic acid succinimidyl ester
• G92711
• N3-C10H20-COOSu
• 850080-13-6
• A1-15773
• SY318905
• 2,5-Dioxopyrrolidin-1-yl 11-azidoundecanoate

• Inchi： 1S/C15H24N4O4/c16-18-17-12-8-6-4-2-1-3-5-7-9-15(22)23-19-13(20)10-11-14(19)21/h1-12H2
• InChI Key： IVJGODXPMKXQTE-UHFFFAOYSA-N
• SMILES： O(N1C(CCC1=O)=O)C(=O)CCCCCCCCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 324.17975526Da
• Monoisotopic Mass: 324.17975526Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78Ų

Additional information on 2,5-Pyrrolidinedione, 1-[(11-azido-1-oxoundecyl)oxy]-

Comprehensive Overview of 2,5-Pyrrolidinedione, 1-[(11-azido-1-oxoundecyl)oxy]- (CAS No. 850080-13-6)

In the realm of organic chemistry and advanced material sciences, 2,5-Pyrrolidinedione, 1-[(11-azido-1-oxoundecyl)oxy]- (CAS No. 850080-13-6) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to in research circles for its azide-functionalized backbone, plays a pivotal role in click chemistry reactions, polymer modifications, and bioconjugation techniques. Its molecular architecture, featuring a pyrrolidinedione core and an azido-terminated alkyl chain, makes it a valuable intermediate for synthesizing complex macromolecules and functional materials.

The growing interest in CAS No. 850080-13-6 aligns with broader trends in sustainable chemistry and green synthesis. Researchers are increasingly exploring how azide-containing compounds like this can enable efficient, solvent-free reactions—a hot topic in eco-friendly chemical manufacturing. Recent publications highlight its utility in designing self-healing polymers and stimuli-responsive materials, addressing demands from industries ranging from biomedical engineering to smart coatings. The compound’s high reactivity in Huisgen cycloaddition (a cornerstone of click chemistry) further positions it as a key player in modular synthesis strategies.

From a commercial perspective, suppliers and manufacturers of 2,5-Pyrrolidinedione derivatives emphasize its role in crosslinking applications and surface functionalization. Questions frequently arise in academic forums about optimizing reaction conditions when using this compound—for instance, balancing azide stability with desired kinetics. Such discussions reflect its relevance in both industrial R&D and academic labs. Notably, its compatibility with copper-catalyzed and strain-promoted click reactions makes it adaptable to diverse experimental setups.

Safety and handling protocols for 1-[(11-azido-1-oxoundecyl)oxy]pyrrolidine-2,5-dione are another area of user focus. While not classified as hazardous under standard regulations, best practices recommend storage at low temperatures to preserve its azide functionality. This precaution aligns with broader industry shifts toward stable yet reactive intermediates—a niche where this compound excels. Analytical techniques such as FTIR spectroscopy and HPLC-MS are commonly employed to verify its purity, underscoring the importance of quality control in synthetic workflows.

Looking ahead, innovations leveraging CAS 850080-13-6 are likely to expand into drug delivery systems and bioorthogonal labeling. Its ability to form triazole linkages under mild conditions resonates with current demands for biocompatible conjugation methods. As interest grows in personalized medicine and targeted therapeutics, this compound’s role in creating tailored biomaterials may further elevate its prominence. For researchers seeking reliable azido-pyrrolidinedione reagents, understanding its kinetic parameters and solvent compatibility remains critical.

In summary, 2,5-Pyrrolidinedione, 1-[(11-azido-1-oxoundecyl)oxy]- exemplifies how specialized intermediates drive innovation across disciplines. Its intersection with click chemistry, material science, and bioconjugation ensures continued relevance in both literature and practical applications. By addressing common queries around its synthesis and reactivity, this overview aims to bridge knowledge gaps while highlighting emerging opportunities for this multifaceted compound.